Cas no 2488-15-5 ((tert-Butoxycarbonyl)-L-methionine)

• Product Name: (tert-Butoxycarbonyl)-L-methionine
• CAS No: 2488-15-5
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• MDL: MFCD00065586
• CID: 43059
• PubChem ID: 87564537
• Update Time: 2025-06-09

(tert-Butoxycarbonyl)-L-methionine Chemical and Physical Properties

Names and Identifiers

• tert-butoxycarbonyl-L-methionine
• Boc-Met-OH
• N-Boc-L-methionine
• N-(tert-Butoxycarbonyl)-L-methionine
• Boc-L-Methionine
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanylbutanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-4-(methylthio)butanoic acid
• Boc-L-Met-OH
• Boc-Met-OH(oil)
• H-Glu(OtBu)-OBzl∙HCl
• Boc-Met-O
• N-t-butyloxycarbonyl-L-methionine
• N-tert-butoxycarbonyl-L-methionine
• Boc-D-Met-OH
• IMUSLIHRIYOHEV-ZETCQYMHSA-N
• (TERT-BUTOXYCARBONYL)-L-METHIONINE
• Methionine, N-[(1,1-dimethylethoxy)carbonyl]-
• L-Methionine, N-[(1,1-dimethylethoxy)carbonyl]-
• (S)-2-(TERT-BUTOXYCARBONYLAMINO)-4-(METHYLTHIO)BUTANOIC ACID
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfany
• (s)-n-(tert-butoxycarbonyl) methionine
• teri-butoxycarbonyl-L-methionine
• (2S)-2-(tert-butoxycarbonylamino)-4-methylsulfanyl-butanoate;Boc-L-Methionine
• Boc-methionine
• nalpha-tert-butoxycarbonyl-l-methionine
• 2488-15-5
• N-tert-butoxycarbonyl L-methionine
• BCP08139
• N-(tert-Butoxycarbonyl)(methyl)homocysteine #
• Boc-Met-OH, 99%
• N-Boc-L-Met-OH
• AKOS010397674
• CS-W010218
• CHEMBL117467
• N-Boc methionine
• Boc-L-Methionine (Boc-L-Met-OH)
• HY-W009502
• A817531
• J-300196
• STR07511
• N-tert-butoxycarbonylmethionine
• D70229
• MFCD00065586
• SCHEMBL352156
• NS00081559
• (S)-2-tert-Butoxycarbonylamino-4-methylsulfanyl-butyric acid
• N-(tert-Butyloxycarbonyl)-L-methionine
• (S)-Boc-methionine
• (S)-N-(tert-butoxycarbonyl)methionine
• EN300-52851
• B1636
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoic acid
• boc-l-met
• n-(t-butoxycarbonyl)-l-methionine
• (2S)-2-[(tert-butoxycarbonyl)amino]-4-(methylsulfanyl)butanoic acid
• DB-007321
• (tert-Butoxycarbonyl)-L-methionine

• MDL： MFCD00065586
• Inchi： 1S/C10H19NO4S/c1-10(2,3)15-9(14)11-7(8(12)13)5-6-16-4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m0/s1
• InChI Key： IMUSLIHRIYOHEV-ZETCQYMHSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC(=O)OC(C)(C)C
• BRN： 1727869

Computed Properties

• Exact Mass: 249.10300
• Monoisotopic Mass: 249.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Oil
• Density: 1.1600
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 415.5°C at 760 mmHg
• Flash Point: 205.1 °C
• Refractive Index: -22 ° (C=1.3, AcOH)
• PSA: 100.93000
• LogP: 2.10830
• Specific Rotation: -23 º (c=1.3, methanol)
• Optical Activity: [α]20/D −22°, c = 1 in methanol
• Solubility: Soluble in methanol, insoluble in petroleum ether

(tert-Butoxycarbonyl)-L-methionine Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：9-23
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R20/21/22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (tert-Butoxycarbonyl)-L-methionine

Introduction to (tert-Butoxycarbonyl)-L-methionine (CAS No. 2488-15-5)

(tert-Butoxycarbonyl)-L-methionine, identified by its CAS number 2488-15-5, is a crucial intermediate in the field of pharmaceutical synthesis and peptide chemistry. This compound, featuring a protected methionine residue, plays a pivotal role in the development of various therapeutic agents and biochemical research applications.

The (tert-butoxycarbonyl) group attached to the methionine molecule provides stability and protection during synthetic processes, making it an invaluable tool for chemists working on complex peptide formulations. Its structural integrity ensures minimal degradation or side reactions, which is essential for maintaining the efficacy of the final product.

In recent years, advancements in synthetic biology and drug design have highlighted the significance of protected amino acids like (tert-butoxycarbonyl)-L-methionine. Researchers have leveraged this compound to develop novel peptidomimetics and protease inhibitors, which are critical in addressing various therapeutic challenges. For instance, studies have demonstrated its utility in creating targeted therapies for cancer and infectious diseases by facilitating the synthesis of structurally complex peptides.

The use of (tert-butoxycarbonyl)-L-methionine in solid-phase peptide synthesis (SPPS) has been particularly noteworthy. SPPS is a widely employed technique for constructing linear and cyclic peptides, and the incorporation of this protected amino acid has streamlined the process, reducing synthetic hurdles and improving yield. Recent publications highlight its role in generating high-purity peptides with minimal racemization, a common issue in peptide synthesis.

Moreover, the compound's application extends beyond pharmaceuticals into the realm of diagnostic tools. Researchers are exploring its potential in developing biosensors and immunoassays, where precise control over peptide structure is paramount. The protective nature of the (tert-butoxycarbonyl) group ensures that the methionine residue remains intact during various biochemical reactions, making it an ideal candidate for such applications.

Recent breakthroughs in mass spectrometry techniques have further enhanced the utility of (tert-butoxycarbonyl)-L-methionine. Its stable molecular structure allows for accurate detection and quantification using advanced analytical methods, aiding in the characterization of complex peptide mixtures. This has been particularly beneficial in clinical research, where precise measurement of peptide-based drugs is essential for understanding their pharmacokinetics and pharmacodynamics.

The compound's versatility is also evident in its role as a precursor for more complex derivatives. By serving as a building block, (tert-butoxycarbonyl)-L-methionine enables the synthesis of novel compounds with tailored properties. For example, researchers have utilized it to develop methionine-based analogs with enhanced bioavailability and reduced immunogenicity, which are critical factors in drug development.

In conclusion, (tert-butoxycarbonyl)-L-methionine (CAS No. 2488-15-5) is a multifaceted compound with significant implications in pharmaceuticals, diagnostics, and biochemical research. Its protective properties and structural stability make it an indispensable tool for synthetic chemists and researchers alike. As scientific methodologies continue to evolve, the importance of this compound is likely to grow, driving further innovation in drug discovery and molecular biology.